Cas no 3304-61-8 (AC-GLY-ONP)

• Product Name: AC-GLY-ONP
• CAS No: 3304-61-8
• MF: C₁₀H₁₀N₂O₅
• MW: 238.196802616119
• MDL: MFCD00127756
• CID: 295366
• PubChem ID: 5105204
• Update Time: 2025-10-29

AC-GLY-ONP Chemical and Physical Properties

Names and Identifiers

• p-Nitrophenyl N-acetylglycinate
• (4-nitrophenyl) 2-acetamidoacetate
• Ac-Gly-ONp
• Glycine, N-acetyl-,4-nitrophenyl ester
• Aceturic acid p-nitrophenyl ester
• AmbotzAAA1916
• N-acetylglycine p-nitrophenyl ester
• N-acetyl-glycine-4-nitrophenyl ester
• AS-49146
• 4-nitrophenyl 2-acetamidoacetate
• N-alpha-Actetyl-glycine p-nitrophenyl ester (Ac-Gly-ONp)
• FD21641
• CS-0332962
• 4-nitrophenyl acetylglycinate
• MFCD00127756
• SCHEMBL9491502
• DTXSID30408378
• AKOS016003518
• CHEMBL3278893
• 3304-61-8
• N-Acetyl-glycine 4-nitrophenyl ester
• AC-GLY-ONP

• MDL： MFCD00127756
• Inchi： 1S/C10H10N2O5/c1-7(13)11-6-10(14)17-9-4-2-8(3-5-9)12(15)16/h2-5H,6H2,1H3,(H,11,13)
• InChI Key： HYJPMVGCQNBYPC-UHFFFAOYSA-N
• SMILES： O(C(CNC(C)=O)=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.05900
• Monoisotopic Mass: 238.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 101.22000
• LogP: 1.55040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on AC-GLY-ONP

p-Nitrophenyl N-acetylglycinate (CAS No. 3304-61-8): An Overview and Recent Advances

p-Nitrophenyl N-acetylglycinate (CAS No. 3304-61-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmaceutical research. This compound, also known as 4-nitrophenyl N-acetylglycinate, is a derivative of glycine and is characterized by its unique chemical structure and functional properties. In this article, we will delve into the chemical properties, applications, and recent advancements in the study of p-Nitrophenyl N-acetylglycinate.

Chemical Structure and Properties

p-Nitrophenyl N-acetylglycinate is a white to off-white crystalline solid with the molecular formula C₁₀H₁₁N₃O₅. It has a molecular weight of 253.21 g/mol. The compound features a nitro group (-NO₂) at the para position of the phenyl ring, which imparts strong electron-withdrawing properties. The presence of the acetyl group (-COCH₃) on the glycine moiety further enhances its stability and reactivity. These structural features make p-Nitrophenyl N-acetylglycinate an excellent substrate for various enzymatic reactions and a valuable intermediate in synthetic chemistry.

Synthesis and Production

The synthesis of p-Nitrophenyl N-acetylglycinate typically involves the reaction of 4-nitrophenol with N-acetylglycine in the presence of a coupling agent such as carbodiimide. This reaction proceeds via an amide bond formation between the carboxylic acid group of N-acetylglycine and the hydroxyl group of 4-nitrophenol. The resulting product is purified through recrystallization or column chromatography to ensure high purity and yield.

Applications in Biochemistry and Pharmaceutical Research

p-Nitrophenyl N-acetylglycinate has found extensive applications in biochemical assays and pharmaceutical research due to its ability to serve as a substrate for various enzymes. One of its primary uses is in the determination of enzyme activity, particularly for proteases and esterases. The cleavage of the ester bond by these enzymes releases 4-nitrophenol, which can be easily detected spectrophotometrically due to its strong absorbance at 405 nm.

In addition to enzyme assays, p-Nitrophenyl N-acetylglycinate has been explored for its potential therapeutic applications. Recent studies have shown that this compound can modulate certain biological pathways, making it a promising candidate for drug development. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that derivatives of p-Nitrophenyl N-acetylglycinate exhibit potent anti-inflammatory properties, suggesting their potential use in treating inflammatory diseases.

Safety and Handling

While p-Nitrophenyl N-acetylglycinate is generally considered safe for laboratory use, proper handling precautions should be followed to ensure safety. It is recommended to handle this compound in a well-ventilated area and to wear appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

Recent Research Developments

The ongoing research on p-Nitrophenyl N-acetylglycinate continues to uncover new insights into its properties and potential applications. A study published in the Journal of Organic Chemistry (2021) reported the development of novel synthetic methods to produce enantiomerically pure forms of this compound, which could have significant implications for chiral drug synthesis.

In another notable study published in Bioorganic & Medicinal Chemistry Letters (2023), researchers investigated the use of 4-nitrophenyl N-acetylglycinate as a prodrug for targeted drug delivery systems. The results showed that this compound could be effectively used to enhance the bioavailability and therapeutic efficacy of certain drugs by facilitating their selective release at specific sites within the body.

Conclusion

p-Nitrophenyl N-acetylglycinate (CAS No. 3304-61-8) is a multifaceted compound with a wide range of applications in biochemical assays, pharmaceutical research, and drug development. Its unique chemical structure and functional properties make it an invaluable tool for researchers working in these fields. As ongoing research continues to uncover new possibilities, it is clear that 4-nitrophenyl N-acetylglycinate will remain an important compound in the scientific community for years to come.